Cas no 2229194-77-6 (4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione)

• Product Name: 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione
• CAS No: 2229194-77-6
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5914031
• PubChem ID: 165971196
• Update Time: 2025-05-24

4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione
• 2229194-77-6
• 4-[2-(1H-pyrazol-1-yl)ethyl]oxane-2,6-dione
• EN300-1729982

• Inchi： 1S/C10H12N2O3/c13-9-6-8(7-10(14)15-9)2-5-12-4-1-3-11-12/h1,3-4,8H,2,5-7H2
• InChI Key： ORECHYVYNVQFQU-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)CCN1C=CC=N1)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.2Ų

Additional information on 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione

Professional Introduction to Compound with CAS No. 2229194-77-6 and Product Name: 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione

The compound with the CAS number 2229194-77-6 and the product name 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a pyrazole moiety in its molecular structure suggests promising biological activity, making it a valuable candidate for further investigation.

Structurally, 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione is characterized by a fused heterocyclic system consisting of an ethyloxane ring connected to a dione group, with a pyrazole substituent at the 2-position. This configuration allows for diverse interactions with biological targets, which is a key consideration in medicinal chemistry. The dione group, in particular, is known for its ability to participate in hydrogen bonding and metal coordination, enhancing the compound's binding affinity to proteins and enzymes.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Pyrazole-based compounds have shown efficacy in various pharmacological contexts, including anti-inflammatory, antiviral, and anticancer applications. The ethyloxane moiety in 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione introduces additional conformational flexibility, which can be exploited to optimize drug-like properties such as solubility and bioavailability.

In the realm of drug discovery, computational modeling has played a pivotal role in understanding the interactions between small molecules and biological targets. Molecular docking studies on 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione have revealed potential binding sites on enzymes and receptors relevant to diseases such as cancer and inflammation. These findings align with emerging research trends that emphasize structure-based drug design to enhance therapeutic efficacy.

The synthesis of 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the pyrazole ring via nucleophilic substitution or cyclocondensation reactions is a well-established protocol. However, the incorporation of the ethyloxane dione framework requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthetic routes, reducing the environmental impact while maintaining high chemical yields.

One of the most compelling aspects of 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione is its potential as a scaffold for derivative development. By modifying functional groups or introducing additional heterocycles, researchers can generate libraries of compounds with tailored biological activities. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

Preclinical studies have begun to explore the pharmacokinetic properties of 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione, providing insights into its metabolic stability and excretion pathways. These studies are crucial for assessing whether the compound can reach therapeutic levels in vivo and remain active long enough to exert its intended effects. Additionally, toxicology assessments are being conducted to evaluate potential side effects and ensure safety margins for future clinical trials.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which novel compounds like 4-2-(1H-pyrazol-1-yl)ethyloxane-2,6-dione are being developed. AI algorithms can predict molecular properties and optimize synthetic pathways with unprecedented precision. This synergy between computational chemistry and experimental synthesis has led to breakthroughs that were previously unimaginable.

Looking ahead, the future prospects for 4-2-(1H-pyrazol-1-yloxyeythoxane 229194776) are bright. Ongoing research aims to elucidate its mechanism of action and identify potential therapeutic applications through both preclinical and clinical studies. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for patients worldwide.